Cas no 81633-95-6 (3-Methoxy-2,4-dimethylphenol)

• Product Name: 3-Methoxy-2,4-dimethylphenol
• CAS No: 81633-95-6
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5003736
• Update Time: 2025-04-23

3-Methoxy-2,4-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2,4-dimethylphenol
• 2,6-Dimethyl-3-hydroxyanisole
• 3-Methoxy-2,4-dimethylphenol

• Inchi： 1S/C9H12O2/c1-6-4-5-8(10)7(2)9(6)11-3/h4-5,10H,1-3H3
• InChI Key： UKCNWYKOFYRYMK-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC=C(C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Additional information on 3-Methoxy-2,4-dimethylphenol

Professional Introduction to 3-Methoxy-2,4-dimethylphenol (CAS No. 81633-95-6)

3-Methoxy-2,4-dimethylphenol, with the chemical formula C₈H₁₀O and CAS number 81633-95-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic phenol derivative exhibits a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both methoxy and methyl substituents on the benzene ring imparts distinct chemical properties, enabling its application in multiple industrial and scientific domains.

The compound's molecular structure, characterized by a hydroxyl group at the 3-position and two methyl groups at the 2- and 4-positions, contributes to its reactivity and functionality. This arrangement allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. Recent studies have highlighted the potential of 3-Methoxy-2,4-dimethylphenol as a precursor in the development of novel therapeutic agents, particularly in addressing inflammatory and neurodegenerative disorders.

In the realm of pharmaceutical research, the compound has garnered attention for its role in synthesizing potent antioxidants and anti-inflammatory agents. The methoxy group enhances electron density on the aromatic ring, facilitating nucleophilic substitution reactions that are crucial for drug development. Moreover, the dimethyl substitution pattern influences the compound's solubility and metabolic stability, making it an attractive candidate for further exploration.

Recent advancements in synthetic methodologies have enabled more efficient production of 3-Methoxy-2,4-dimethylphenol, paving the way for large-scale applications in pharmaceutical manufacturing. Researchers have employed catalytic hydrogenation and oxidation techniques to optimize its synthesis, ensuring high purity and yield. These improvements have not only reduced production costs but also expanded its utility in drug discovery programs.

The compound's pharmacological profile has been extensively studied in preclinical models. Initial findings suggest that it exhibits significant anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These effects make it a promising candidate for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 3-Methoxy-2,4-dimethylphenol has demonstrated neuroprotective effects in experimental models of neurodegenerative diseases. Studies indicate that it can cross the blood-brain barrier and exert protective effects against oxidative stress-induced neuronal damage. This capability is particularly relevant given the growing burden of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease worldwide. The compound's ability to scavenge reactive oxygen species (ROS) and protect against mitochondrial dysfunction offers a novel therapeutic approach.

The structural features of 3-Methoxy-2,4-dimethylphenol also make it a valuable scaffold for designing small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, its aromatic system can interact with heme groups present in various metalloenzymes, potentially leading to the development of new antimalarial or antibacterial agents. The compound's dual functionality—hydroxyl and methoxy groups—provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties.

In industrial applications, 3-Methoxy-2,4-dimethylphenol serves as an important intermediate in the production of dyes, resins, and specialty chemicals. Its aromatic structure contributes to colorfastness and stability in dye formulations, making it suitable for high-performance textiles and coatings. Additionally, its reactivity with other organic compounds enables the synthesis of complex polymers with tailored properties for advanced material applications.

The environmental impact of using 3-Methoxy-2,4-dimethylphenol has also been assessed through recent green chemistry initiatives. Researchers have explored biocatalytic routes for its synthesis to minimize waste generation and energy consumption. These efforts align with global sustainability goals aimed at reducing the environmental footprint of chemical manufacturing processes while maintaining high product quality.

In conclusion, 3-Methoxy-2,4-dimethylphenol (CAS No. 81633-95-6) is a multifaceted compound with significant potential across pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable diverse applications ranging from drug development to advanced material synthesis. As research continues to uncover new therapeutic uses and sustainable production methods, this compound is poised to play an increasingly important role in addressing contemporary scientific challenges.